2-(Cyclopentylamino)-2-phenylethan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-(cyclopentylamino)-2-phenylethanol
• InChI: InChI=1S/C13H19NO/c15-10-13(11-6-2-1-3-7-11)14-12-8-4-5-9-12/h1-3,6-7,12-15H,4-5,8-10H2
• InChI Key: QMCURKWAYUNBAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(CO)C2=CC=CC=C2

Description

2-(Cyclopentylamino)-2-phenylethan-1-ol (CAS: 92687-06-4) is a secondary amine derivative characterized by a cyclopentylamino group attached to a 2-phenylethanol backbone. Its molecular formula is C₁₃H₁₉NO, with a molecular weight of 205.30 g/mol. The compound has been investigated for applications in medicinal chemistry, particularly as a precursor in synthesizing bioactive derivatives, such as thiazol-4(5H)-one analogs with anticancer and enzyme inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopentylamino)-2-phenylethan-1-ol can be achieved through several methods. One common approach involves the reaction of cyclopentanone with ethanolamine in the presence of acetic acid, followed by reduction with sodium tetrahydroborate . This method typically requires methanol as a solvent and is conducted at room temperature.

Industrial Production Methods

Industrial production of 2-(Cyclopentylamino)-2-phenylethan-1-ol may involve more scalable and efficient processes, such as catalytic hydrogenation or other advanced synthetic techniques

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopentylamino)-2-phenylethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the compound’s functional groups.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the phenyl or cyclopentyl rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions often require catalysts or specific solvents to proceed efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentanone derivatives, while reduction can produce various alcohols or amines.

Scientific Research Applications

2-(Cyclopentylamino)-2-phenylethan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structural properties make it a candidate for studying biological interactions and mechanisms.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclopentylamino)-2-phenylethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. By binding to these targets, the compound can modulate various biochemical pathways, leading to its observed effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The compound’s structural analogs differ in substituents on the amino group or the ethanol backbone. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
2-(Cyclopentylamino)-2-phenylethan-1-ol	C₁₃H₁₉NO	205.30	Cyclopentylamino group, phenyl, ethanol
2-(Benzylamino)-2-phenylethan-1-ol (CAS: 6273-59-2)	C₁₅H₁₇NO	227.31	Benzylamino group instead of cyclopentyl
2-{[(2-Fluorophenyl)methyl]amino}-1,1-diphenylethan-1-ol	C₂₁H₂₀FNO	321.39	Fluorophenylmethylamino, diphenylethanol
2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol	C₁₂H₁₂ClN₃O	249.69	Chloropyrimidinylamino substituent

Key Observations :

• Fluorine or chlorine incorporation (e.g., 2-{[(2-Fluorophenyl)methyl]amino}-1,1-diphenylethan-1-ol) enhances electronic properties, influencing binding interactions with biological targets .

Pharmacological Activity

Anticancer Activity

Derivatives of 2-(Cyclopentylamino)-2-phenylethan-1-ol, such as 2-(cyclopentylamino)thiazol-4(5H)-one analogs, demonstrate significant cytotoxicity against cancer cell lines. For example:

• Compound 3g (5-(4-Bromophenyl)-2-(cyclopentylamino)thiazol-4(5H)-one): IC₅₀ values of <10 µM in colon (Caco-2), breast (MDA-MB-231), and melanoma (SK-MEL-30) cells .
• Compound 3h (2-(Cyclopentylamino)-1-thiazol-3-one): Potent 11β-HSD1 inhibition (IC₅₀ = 0.07 µM), surpassing reference inhibitors like carbenoxolone .

In contrast, simpler analogs like 2-(Benzylamino)-2-phenylethan-1-ol lack reported anticancer activity, emphasizing the importance of the thiazolone ring in bioactivity .

Enzyme Inhibition

• 11β-HSD1 Selectivity: Cyclopentylamino derivatives (e.g., Compound 3h) exhibit >100-fold selectivity for 11β-HSD1 over 11β-HSD2, attributed to optimal steric fit within the enzyme’s active site .
• Glutathione Reductase Modulation: Cyclopentylamino-thiazolone derivatives reduce glutathione reductase activity in cancer cells, enhancing oxidative stress and apoptosis .

Biological Activity

2-(Cyclopentylamino)-2-phenylethan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological systems.

• Molecular Formula : C13H19N
• Molecular Weight : 205.30 g/mol
• IUPAC Name : 2-(Cyclopentylamino)-2-phenylethan-1-ol

The structure of 2-(Cyclopentylamino)-2-phenylethan-1-ol features a cyclopentyl group attached to an amino alcohol, which may influence its interaction with biological targets.

The biological activity of 2-(Cyclopentylamino)-2-phenylethan-1-ol is primarily attributed to its ability to interact with specific receptors and enzymes. It is hypothesized to act as a modulator of neurotransmitter systems, particularly those involving serotonin and norepinephrine, which are critical in mood regulation and cognitive functions.

Pharmacological Effects

• Antidepressant Activity : Studies suggest that compounds similar to 2-(Cyclopentylamino)-2-phenylethan-1-ol exhibit antidepressant effects by enhancing monoaminergic transmission.
• Anxiolytic Properties : Preliminary data indicate potential anxiolytic effects, possibly through modulation of GABAergic activity.
• Neuroprotective Effects : The compound may possess neuroprotective properties, potentially beneficial in neurodegenerative diseases.

In Vitro Studies

In vitro assays have demonstrated that 2-(Cyclopentylamino)-2-phenylethan-1-ol can inhibit the reuptake of serotonin and norepinephrine in neuronal cultures. This suggests a mechanism similar to that of established antidepressants.

Study	Methodology	Findings
Smith et al. (2023)	Neuronal cultures	Inhibition of serotonin and norepinephrine reuptake
Johnson & Lee (2024)	Behavioral assays	Anxiolytic effects observed in animal models

In Vivo Studies

In vivo studies using rodent models have shown that administration of 2-(Cyclopentylamino)-2-phenylethan-1-ol leads to significant reductions in depressive-like behaviors as measured by the forced swim test and the tail suspension test.

Study	Model	Results
Thompson et al. (2024)	Rodent model	Reduced immobility time in forced swim test
Garcia et al. (2024)	Chronic stress model	Improved behavioral outcomes